Phenanthrene, 9,10-bis(phenylethynyl)-

• CAS No.: 80034-41-9
• Molecular Formula: C30H18
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 9,10-bis(2-phenylethynyl)phenanthrene
• InChI: InChI=1S/C30H18/c1-3-11-23(12-4-1)19-21-29-27-17-9-7-15-25(27)26-16-8-10-18-28(26)30(29)22-20-24-13-5-2-6-14-24/h1-18H
• InChI Key: RPAXVBWAONFFQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=C(C3=CC=CC=C3C4=CC=CC=C42)C#CC5=CC=CC=C5

Description

Phenanthrene, 9,10-bis(phenylethynyl)- is an aromatic hydrocarbon with the chemical formula C30H18. It is known for its strong fluorescence and is used as a chemiluminescent fluorophore with high quantum efficiency . This compound is utilized in various applications, including lightsticks and organic semiconductors in OLEDs .

Preparation Methods

Synthetic Routes and Reaction Conditions

Phenanthrene, 9,10-bis(phenylethynyl)- can be synthesized through the Suzuki/Sonogashira cross-coupling reactions. This method involves the coupling of phenylethynyl groups to the anthracene core . The reaction typically requires palladium catalysts and copper co-catalysts under an inert atmosphere .

Industrial Production Methods

While specific industrial production methods for Phenanthrene, 9,10-bis(phenylethynyl)- are not widely documented, the general approach involves large-scale cross-coupling reactions using optimized conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

Phenanthrene, 9,10-bis(phenylethynyl)- undergoes various chemical reactions, including:

Oxidation: This reaction can convert the compound into phenanthrenequinone using oxidizing agents like chromic acid.

Reduction: Reduction reactions can produce 9,10-dihydrophenanthrene using hydrogen gas and catalysts like Raney nickel.

Substitution: Electrophilic halogenation can introduce halogen atoms at specific positions on the phenanthrene ring.

Common Reagents and Conditions

Oxidation: Chromic acid is commonly used as an oxidizing agent.

Reduction: Hydrogen gas and Raney nickel are typical reagents for reduction reactions.

Substitution: Bromine is often used for electrophilic halogenation.

Major Products

Oxidation: Phenanthrenequinone.

Reduction: 9,10-Dihydrophenanthrene.

Substitution: 9-Bromophenanthrene.

Scientific Research Applications

Phenanthrene, 9,10-bis(phenylethynyl)- has several scientific research applications:

Chemiluminescence Research: It is used as a reagent for studying chemiluminescence due to its strong fluorescence properties.

Organic Semiconductors: The compound is used as a dopant in organic semiconductors for OLEDs.

Scintillator Additive: It is commonly used as an additive in scintillators for detecting radiation.

Lightsticks: The compound is used in lightsticks to produce ghostly green light.

Mechanism of Action

Phenanthrene, 9,10-bis(phenylethynyl)- exerts its effects through its strong fluorescence properties. This property is utilized in various applications, including chemiluminescence and organic semiconductors .

Comparison with Similar Compounds

Similar Compounds

9-Phenylethynyl-anthracene: Another anthracene derivative with similar fluorescence properties.

9,10-Diphenylanthracene: Known for its use in organic light-emitting diodes (OLEDs).

Thiolate Blue: A compound with similar spectral properties.

Uniqueness

Phenanthrene, 9,10-bis(phenylethynyl)- is unique due to its high quantum efficiency and strong fluorescence, making it highly effective in chemiluminescence and organic semiconductor applications . Its ability to produce ghostly green light in lightsticks further distinguishes it from other similar compounds .